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Compound of Interest

Compound Name: Mercury(ll) chromate

Cat. No.: B081476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercury(ll) chromate, a
compound of significant interest due to its distinct chemical properties and the pronounced
biological effects of its constituent ions. This document consolidates critical data on its
physicochemical properties, synthesis, structural characteristics, and safety considerations to
support research and development activities.

Chemical and Physical Properties

Mercury(ll) chromate (HgCrOa) is an inorganic compound that appears as red monoclinic
crystals.[1] Its properties are largely dictated by the presence of mercury in the +2 oxidation
state and chromium in the +6 oxidation state.

Table 1: Physicochemical Properties of Mercury(ll) Chromate
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Property Value Source
CAS Number 13444-75-2 [1112113114]
Molecular Formula CrHgOa4 [11[2][3][5]
Molar Mass 316.59 g/mol [2][5]
Density 6.06 g/cm?3 [11[3]
Appearance Red monoclinic crystals [1]
Solubility Slightly soluble in water [11[3]
Melting Point Decomposes upon heating [11[3]

Synthesis of Mercury(ll) Chromate

The most common and straightforward method for synthesizing mercury(ll) chromate is
through an aqueous precipitation reaction.[2] This technique involves the reaction of a soluble
mercury(ll) salt with a soluble chromate salt.

Experimental Protocol: Aqueous Precipitation

This protocol describes a general method for the laboratory-scale synthesis of mercury(ll)
chromate via aqueous precipitation.

Materials:

Mercury(ll) nitrate monohydrate (Hg(NO3)2:-H20)
e Potassium chromate (K2CrOa)

o Deionized water

 Stir plate and stir bar

» Beakers

 Filtration apparatus (e.g., Buchner funnel and flask)
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e Drying oven

Procedure:

Prepare a solution of mercury(ll) nitrate monohydrate by dissolving a stoichiometric amount
in deionized water in a beaker.

» In a separate beaker, prepare a solution of potassium chromate by dissolving a 1:1 molar
ratio equivalent in deionized water.

o While stirring the mercury(ll) nitrate solution, slowly add the potassium chromate solution.
This controlled addition helps in the formation of a filterable precipitate.[2]

o Ared precipitate of mercury(ll) chromate will form immediately upon the addition of the
potassium chromate solution.

» Continue stirring the mixture for a period to ensure the reaction goes to completion.
o Collect the precipitate by vacuum filtration using a Bichner funnel.
» Wash the precipitate with deionized water to remove any soluble impurities.

e Dry the collected mercury(ll) chromate in a drying oven at a low temperature to avoid
decomposition.

Note on Particle Size Control: The particle size of the resulting mercury(ll) chromate can be
influenced by the synthesis conditions. The application of ultrasonic agitation during the
precipitation process has been shown to reduce the median particle size significantly, which
can be crucial for applications requiring a high surface area.[2]

Crystal Structure

Early crystallographic studies have identified multiple phases of mercury(ll) chromate,
including an anhydrous form (HgCrOa4), a hemihydrate (HgCrOa-%2H20), and a basic salt.[2]
Single-crystal X-ray diffraction has revealed that in the monoclinic a-HgCrOa4, mercury atoms
are almost linearly bonded to two oxygen atoms from different chromate tetrahedra, forming
endless zigzag chains.[2] The chromate tetrahedra themselves have distinct bridging and
terminal Cr-O bond lengths.[2]
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Applications in Research

Due to its high toxicity, the applications of mercury(ll) chromate are limited. However, it has
been explored as an oxidizing agent in organic synthesis, particularly for the conversion of
alcohols to carbonyl compounds.[2] Its use in this capacity is not widespread due to the
availability of safer and more efficient reagents.[2] Current research interests are more focused
on its fundamental material properties and structural characterization.[2]

Safety and Toxicology

Both mercury and hexavalent chromium are highly toxic, making mercury(ll) chromate a
hazardous substance that must be handled with extreme caution.

Toxicity of Constituent lons:

o Mercury(ll): Mercury is a potent neurotoxin. Acute exposure can cause lung damage, while
chronic exposure can lead to severe neurological and renal damage.[6]

o Chromate (Cr®+): Hexavalent chromium is a known carcinogen and can cause damage to
the respiratory system, kidneys, liver, and skin upon exposure.[7][8] It is also a skin
sensitizer.

Handling and Personal Protective Equipment (PPE):

o Work with mercury(ll) chromate should be conducted in a well-ventilated chemical fume
hood.[9]

o Appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles, must
be worn at all times.[9]

¢ Avoid inhalation of dust and fumes.[9] In case of dust formation, respiratory protection may
be necessary.

¢ Avoid contact with skin and eyes.[4] In case of contact, wash the affected area immediately
with plenty of water.[4]

First Aid Measures:
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[4]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician immediately.[4]

Visualizations
Synthesis Workflow

Caption: Aqueous precipitation workflow for the synthesis of mercury(ll) chromate.

General Toxicity Pathway of Constituent lons

Caption: Generalized toxicity pathways of mercury(ll) and chromate ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081476#mercury-ii-chromate-cas-number-13444-75-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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